C-[4-(4-Nitro-phenyl)-tetrahydro-pyran-4-yl]-methylamine

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: [4-(4-nitrophenyl)oxan-4-yl]methanamine
• InChI: InChI=1S/C12H16N2O3/c13-9-12(5-7-17-8-6-12)10-1-3-11(4-2-10)14(15)16/h1-4H,5-9,13H2
• InChI Key: CEZLQHBWZCCGON-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CN)C2=CC=C(C=C2)[N+](=O)[O-]

Description

C-[4-(4-Nitro-phenyl)-tetrahydro-pyran-4-yl]-methylamine is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(4-nitro-phenyl)-tetrahydro-pyran-4-carbonitrile (as prepared in the previous step) in THF is treated with ZrCl4 and NaBH4 (Synthesis, (12), 995-6 (1988)) at RT. The mixture is diluted with EtOAc and washed with water. The organic layer is dried (MgSO4) and concentrated in vacuo. The residue is purified by silica gel chromatography with the appropriate solvent to afford the title compound.